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For Researchers, Scientists, and High-Energy Physics Professionals

This guide provides an objective comparison of benchmark models for new physics searches at

the proposed Super Proton-Proton Collider (SPPC). As the SPPC is a next-generation collider,

this document is based on projected performance and simulated data. The SPPC is envisioned

as the second phase of the Circular Electron-Positron Collider (CEPC-SPPC) project, with a

proposed timeline for construction starting post-2044.[1][2] It is designed to be a discovery

machine at the energy frontier, with a baseline center-of-mass energy of 125 TeV, and a

potential earlier stage at 75 TeV.[1][3]

This guide focuses on two well-motivated and distinct classes of new physics scenarios: a high-

mass neutral gauge boson (Z' boson) and Supersymmetry (SUSY). These benchmarks are

commonly used to evaluate the physics potential of future hadron colliders.

Data Presentation: Projected Sensitivity at SPPC
The following tables summarize the projected discovery reach for selected new physics

benchmarks at the SPPC. The performance metrics are based on studies for future hadron

colliders with similar energy scales (e.g., 100-125 TeV) and an assumed integrated luminosity

of 30 ab⁻¹.

Table 1: Projected Mass Reach for a Sequential Standard Model (SSM) Z' Boson
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The Sequential Standard Model (SSM) Z' boson is a hypothetical massive particle that has the

same couplings to Standard Model fermions as the Z boson. Its primary discovery mode at a

hadron collider is through the Drell-Yan process, resulting in a resonant peak in the dilepton

(electron-electron or muon-muon) invariant mass spectrum.[4]

Benchmark
Model

Production
Channel

Signature
Final State

Projected 5σ
Mass Reach
(125 TeV
SPPC)

Key Standard
Model
Backgrounds

SSM Z' Boson

Quark-Antiquark

Annihilation

(Drell-Yan)

High-mass

Dilepton

Resonance

(e⁺e⁻, μ⁺μ⁻)

~50 TeV

Drell-Yan (Z/γ*

→ ℓ⁺ℓ⁻), t-tbar,

Diboson (WW,

WZ, ZZ)

Note: The mass reach is extrapolated from studies for the 100 TeV FCC-hh, which indicate a

reach of up to 43 TeV.[4] The higher energy of the SPPC (125 TeV) is expected to extend this

reach significantly.

Table 2: Projected Mass Reach for Supersymmetry (Simplified Model)

Supersymmetry (SUSY) posits a symmetry between fermions and bosons, predicting a

superpartner for each Standard Model particle.[5][6] A common benchmark involves the strong

production of gluinos (the superpartner of the gluon), which subsequently decay into quarks

and the lightest supersymmetric particle (LSP), a stable particle that escapes detection and is a

dark matter candidate.[7][8] This leads to a signature of multiple jets and large missing

transverse energy (MET).
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Benchmark
Scenario

Production
Channel

Signature
Final State

Projected 5σ
Mass Reach
(125 TeV
SPPC)

Key Standard
Model
Backgrounds

Gluino Pair

Production

(Simplified

Model)

Gluon-Gluon

Fusion

Multiple Jets +

Missing

Transverse

Energy (MET)

~20-25 TeV

Z(→νν)+jets,

W(→ℓν)+jets, t-

tbar, QCD

multijet

Note: The mass reach for gluinos at the 14 TeV LHC is approximately 2.4 TeV.[5] Future

colliders like the SPPC are expected to extend this reach by an order of magnitude.

Experimental Protocols
The search for new physics at the SPPC will leverage methodologies refined at the Large

Hadron Collider (LHC). A typical search analysis follows a structured protocol, which is outlined

below.

Signal and Background Modeling:

Model Implementation: New physics models are implemented in simulation tools. For

example, the Lagrangian of a Z' model or a SUSY scenario is implemented using tools like

FeynRules.

Monte Carlo Event Generation: Proton-proton collisions are simulated using Monte Carlo

event generators. The "hard" scattering process (e.g., q qbar → Z') is calculated using

matrix element generators like MadGraph5_aMC@NLO. This is then interfaced with

parton shower and hadronization programs like Pythia8 to simulate the full collision event.

[9]

Background Simulation: All relevant Standard Model processes that can mimic the signal

signature are simulated with high statistical precision.

Detector Simulation:
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The interaction of final-state particles with the detector is simulated using software based

on Geant4.

To expedite preliminary studies, a parameterized "fast simulation" of a generic future

collider detector, such as Delphes, is often employed. This simulates the detector's

response (e.g., tracking efficiency, energy resolution) without the computational overhead

of a full simulation.

Event Reconstruction and Selection:

Object Reconstruction: Algorithms are used to reconstruct high-level physics objects from

the simulated detector signals. This includes identifying and measuring the momentum of

electrons, muons, photons, and jets. Missing transverse energy (MET) is calculated from

the vector sum of the transverse momenta of all reconstructed objects.

Event Selection ("Cuts"): A set of selection criteria is applied to the reconstructed events to

enhance the signal-to-background ratio. For a Z' → ℓ⁺ℓ⁻ search, this would involve

requiring two high-energy, isolated leptons with a large invariant mass. For a gluino

search, it would involve requiring multiple high-energy jets and a large amount of MET.

Statistical Analysis:

Background Estimation: Data-driven techniques are often used to estimate the

contribution of background processes in the final selected sample, reducing reliance on

simulation alone.

Hypothesis Testing: A statistical framework is used to quantify the significance of any

observed excess of events over the expected background. A discovery is typically claimed

when the probability of the background fluctuating to produce the observed signal is less

than that corresponding to a "5-sigma" effect. If no excess is found, the results are used to

set upper limits on the production cross-section of the new physics model and exclude

regions of its parameter space (e.g., setting a lower limit on the possible mass of the Z'

boson).[9]

Visualizations
Experimental Workflow

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://arxiv.org/abs/2510.03704
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3044070?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagram illustrates the logical flow of a typical experimental search for new

physics at a hadron collider like the SPPC.

1. Theoretical Modeling & Simulation

2. Detector Simulation & Reconstruction

3. Data Analysis & Interpretation

4. Results

New Physics Model
(e.g., Z' Boson, SUSY)

Monte Carlo Event Generation
(MadGraph, Pythia)

SM Background Processes

Detector Simulation
(Geant4, Delphes)

Event Reconstruction
(Jets, Leptons, MET)

Event Selection
(Kinematic Cuts)

Statistical Analysis
(Signal vs. Background)

Discovery or Exclusion Limit
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Click to download full resolution via product page

A generic workflow for a new physics search.

Benchmark Process: Z' Boson Decay
This diagram shows the production and decay of a hypothetical Z' boson, a key benchmark for

new physics searches at the SPPC. Protons (p) collide, and a quark (q) from one proton

annihilates with an antiquark (q̅) from the other, producing a Z' boson, which then decays into a

high-energy electron-positron pair.
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Production and decay of a Z' boson.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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